Unguisin E
Description
Unguisin E is a cyclic heptapeptide containing γ-aminobutyric acid (GABA), a non-proteinogenic amino acid, within its macrocyclic structure. It was first isolated from the marine-derived fungus Aspergillus sp. AF119 and later identified in Mucor irregularis and Aspergillus candidus NF2412 . Structurally, it shares the core scaffold of the unguisin family—cyclo(ᴅ-Ala-ᴅ-Val-ʟ-Leu-ᴅ-Phe-ᴅ-Ala-ᴅ-Trp-GABA)—with variations in amino acid residues at specific positions.
Properties
Molecular Formula |
C41H56N8O7 |
|---|---|
Molecular Weight |
772.9 g/mol |
IUPAC Name |
3-(1H-indol-3-ylmethyl)-6,18-dimethyl-12-(1-phenylethyl)-9,15-di(propan-2-yl)-1,4,7,10,13,16,19-heptazacyclotricosane-2,5,8,11,14,17,20-heptone |
InChI |
InChI=1S/C41H56N8O7/c1-22(2)33-39(54)45-26(7)36(51)46-31(20-28-21-43-30-17-12-11-16-29(28)30)38(53)42-19-13-18-32(50)44-25(6)37(52)47-34(23(3)4)40(55)49-35(41(56)48-33)24(5)27-14-9-8-10-15-27/h8-12,14-17,21-26,31,33-35,43H,13,18-20H2,1-7H3,(H,42,53)(H,44,50)(H,45,54)(H,46,51)(H,47,52)(H,48,56)(H,49,55) |
InChI Key |
NZNSTOHSZZLSNP-UHFFFAOYSA-N |
Canonical SMILES |
CC1C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NC(C(=O)NCCCC(=O)N1)CC2=CNC3=CC=CC=C32)C)C(C)C)C(C)C4=CC=CC=C4)C(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison Within the Unguisin Family
The unguisin family comprises cyclic heptapeptides with conserved GABA residues but divergent amino acid substitutions at positions 2–5. For example:
- Unguisin A : Contains Phe-4 and shows high affinity for phosphate and pyrophosphate anions .
- Unguisin B : Replaces Phe-4 with Val-4, reducing anion-binding activity but retaining weak antimicrobial properties .
- Unguisin J : Features Phe-4 (like Unguisin A) but differs in stereochemistry at other residues, isolated from Aspergillus heteromorphus CBS 117.55 .
- Unguisin E : Structural details are less defined, but it is distinguished by its isolation from multiple fungal genera (Aspergillus, Mucor) .
Table 1: Structural Variations in Unguisins
| Compound | Source | Key Residue Variations | Bioactivity |
|---|---|---|---|
| Unguisin A | Emericella unguis, Aspergillus unguis | Phe-4, conserved GABA | Anion receptor (phosphate) |
| Unguisin B | Aspergillus heteromorphus | Val-4 | Weak antimicrobial |
| Unguisin E | Aspergillus candidus, Mucor irregularis | Undefined substitutions | Not reported |
| Unguisin J | Aspergillus heteromorphus | Phe-4, distinct stereochemistry | Undetermined |
Comparison with Non-Unguisin Cyclic Heptapeptides
- Cordyheptapeptides A-E : Isolated from Cordyceps and Acremonium persicinum, these exhibit cytotoxic activity (IC₅₀ < 10 μM) against cancer cells, unlike unguisins .
- Phallotoxins : Bicyclic heptapeptides from Amanita phalloides; act as potent toxins by binding actin, a mechanism absent in unguisins .
- Virotoxins : Contain sulfur-substituted tryptophan, conferring neurotoxic effects, whereas unguisins lack sulfur modifications .
Table 2: Bioactivity of Cyclic Heptapeptides
| Compound | Source | Key Feature | Bioactivity |
|---|---|---|---|
| Unguisin A | Aspergillus unguis | GABA, Phe-4 | Anion binding |
| Cordyheptapeptide C | Acremonium persicinum | Cytotoxic residues | IC₅₀ = 4.2 μM (HepG2) |
| Phalloidin | Amanita phalloides | Bicyclic, RiPPs | Actin disruption |
| Scytalidamide A | Acremonium sp. | Chlorinated tryptophan | IC₅₀ = 2.7 μM (HCT-116) |
Taxonomic Distribution
Unguisin E is unique in its broad host range, spanning Aspergillus, Mucor, and Acremonium , whereas other unguisins are restricted to specific Aspergillus strains. This suggests horizontal gene transfer or convergent evolution in NRPS clusters.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
